3-(2-oxo-2-phenylethyl)-2H-1,4-benzoxazin-2-one

• IUPAC Name: 3-phenacyl-1,4-benzoxazin-2-one
• InChI: InChI=1S/C16H11NO3/c18-14(11-6-2-1-3-7-11)10-13-16(19)20-15-9-5-4-8-12(15)17-13/h1-9H,10H2
• InChI Key: FQENJNZYUGCSGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CC2=NC3=CC=CC=C3OC2=O
• Molecular Formula: C16H11NO3
• DSSTOX Substance ID: DTXSID10407102
• Molecular Weight: 265.26 g/mol
• CAS RN: 61553-69-3

Description

3-(2-oxo-2-phenylethyl)-2H-1,4-benzoxazin-2-one, also known as benzoxazinone, is a heterocyclic compound that has gained significant attention in scientific research due to its various biological activities. It is a synthetic compound that belongs to the class of benzoxazinones, which are known for their diverse biological properties.

Mechanism of Action

The mechanism of action of 3-(2-oxo-2-phenylethyl)-2H-1,4-benzoxazin-2-one is not fully understood. However, it is believed to exert its biological activities through various pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of prostaglandins that contribute to inflammation. It has also been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and play a role in cancer development.
Biochemical and Physiological Effects
3-(2-oxo-2-phenylethyl)-2H-1,4-benzoxazin-2-one has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are associated with inflammation. It has also been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, which protect cells from oxidative stress. Moreover, it has been found to promote the proliferation and migration of fibroblasts, which are cells that play a role in wound healing.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(2-oxo-2-phenylethyl)-2H-1,4-benzoxazin-2-one in lab experiments is its diverse biological activities. It has been shown to have anti-inflammatory, anti-cancer, anti-fungal, anti-bacterial, and anti-tumor properties, which make it a promising compound for various applications. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to dissolve in aqueous solutions.

Future Directions

There are several future directions for the study of 3-(2-oxo-2-phenylethyl)-2H-1,4-benzoxazin-2-one. One of the areas of interest is its potential as a therapeutic agent for the treatment of various diseases, such as cancer and inflammation. Another area of interest is its application in the development of novel drug delivery systems, such as nanoparticles and liposomes. Furthermore, the study of the mechanism of action of this compound can provide insights into the development of new drugs that target specific pathways involved in disease development.

Scientific Research Applications

3-(2-oxo-2-phenylethyl)-2H-1,4-benzoxazin-2-one has been extensively studied for its biological activities. It has been shown to possess anti-inflammatory, anti-cancer, anti-fungal, anti-bacterial, and anti-tumor properties. It has also been found to inhibit the growth of various cancer cells, including breast, colon, and lung cancer cells. Moreover, it has been shown to enhance the immune system and promote wound healing.